Cas no 7476-83-7 (Butanoic acid,2,4,6-tribromophenyl ester)

• Product Name: Butanoic acid,2,4,6-tribromophenyl ester
• CAS No: 7476-83-7
• MF: C₁₀H₉Br₃O₂
• MW: 400.889261007309
• CID: 575442
• PubChem ID: 346243
• Update Time: 2025-04-19

Butanoic acid,2,4,6-tribromophenyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2,4,6-tribromophenyl ester
• (2,4,6-tribromophenyl) butanoate
• 2,4,6-Tribromophenyl butyrate
• Butyric acid, 2,4,6-tribromophenyl ester
• DTXSID60323606
• NSC404405
• Butanoic acid, 2,4,6-tribromophenyl ester
• NIOSH/ET6575000
• ET65750000
• NSC-404405
• 7476-83-7

• Inchi： 1S/C10H9Br3O2/c1-2-3-9(14)15-10-7(12)4-6(11)5-8(10)13/h4-5H,2-3H2,1H3
• InChI Key： STISNCCYWWVFME-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1OC(CCC)=O)Br)Br

Computed Properties

• Exact Mass: 397.81517
• Monoisotopic Mass: 397.81527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3